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Compound of Interest

Compound Name: 3-(2-Methylpropyl)phenol
CAS No.: 30749-25-8
Cat. No.: B1625594

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Isobutylphenol, also known as 3-(2-methylpropyl)phenol, is an organic compound
belonging to the alkylphenol family.[1] Its chemical structure, featuring an isobutyl group
attached to the meta-position of a phenol ring, imparts a unique combination of properties that
make it a valuable intermediate in various industrial applications, including the synthesis of
pharmaceuticals and fine chemicals.[1] This technical guide provides a comprehensive
overview of the current research on 3-isobutylphenol, covering its synthesis, potential
applications, analytical methodologies, and toxicological profile.

Physicochemical Properties

A clear understanding of the fundamental physicochemical properties of 3-isobutylphenol is
essential for its handling, application, and analysis.
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Property Value Reference
CAS Number 30749-25-8 [1]
Molecular Formula C10H140 [1]
Molecular Weight 150.22 g/mol [2]

m-Isobutylphenol, Meta-
Synonyms isobutylphenol, 3-(2- [1]
Methylpropyl)phenol

Synthesis of 3-Isobutylphenol

The synthesis of 3-isobutylphenol can be approached through several established organic
chemistry methodologies. The choice of a particular synthetic route often depends on factors
such as starting material availability, desired purity, and scalability.

Friedel-Crafts Alkylation

A primary and versatile method for the synthesis of alkylphenols is the Friedel-Crafts alkylation.
[3][4][5] This electrophilic aromatic substitution reaction involves the reaction of an alkylating
agent with an aromatic ring in the presence of a Lewis acid catalyst.[3] In the context of 3-
isobutylphenol synthesis, this would typically involve the reaction of phenol with an
isobutylating agent, such as isobutyl bromide or isobutylene, catalyzed by a Lewis acid like
aluminum chloride (AICI3).[3][4]

Reaction Causality: The Lewis acid catalyst polarizes the C-X bond of the alkylating agent
(where X is a halide), generating a carbocation or a carbocation-like complex.[3] This
electrophile is then attacked by the electron-rich phenol ring. The hydroxyl group of phenol is
an ortho-, para-director; therefore, direct alkylation of phenol to achieve high yields of the meta-
substituted product is challenging. To circumvent this, a common strategy involves the
sulfonation of benzene, followed by alkylation, and subsequent alkali fusion to introduce the
hydroxyl group.

Experimental Protocol: Conceptual Friedel-Crafts Alkylation for 3-Isobutylphenol Synthesis
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Disclaimer: This is a conceptual protocol based on general Friedel-Crafts principles and should
be optimized for safety and efficiency.

Reaction Setup: A dried, three-necked round-bottom flask equipped with a magnetic stirrer, a
reflux condenser with a drying tube, and a dropping funnel is charged with anhydrous
aluminum chloride (AICI3) and a suitable inert solvent (e.g., nitrobenzene, which can favor
meta-directing effects, or a less hazardous alternative like dichloromethane).

Reactant Addition: A solution of isobutyl bromide in the same solvent is added dropwise to
the stirred suspension of the Lewis acid at a controlled temperature (typically cooled in an
ice bath to manage the exothermic reaction).

Phenol Addition: Subsequently, a solution of a protected phenol or a precursor that directs
meta-substitution is added slowly to the reaction mixture.

Reaction Monitoring: The reaction progress is monitored by thin-layer chromatography (TLC)
or gas chromatography (GC).

Work-up: Upon completion, the reaction mixture is quenched by carefully pouring it onto
crushed ice and hydrochloric acid to decompose the aluminum chloride complex.

Extraction and Purification: The organic layer is separated, washed with water and brine, and
dried over an anhydrous drying agent (e.g., Na2S0Oa4). The solvent is removed under reduced
pressure, and the crude product is purified by vacuum distillation or column chromatography
to isolate 3-isobutylphenol.

Grignard Reaction

An alternative synthetic approach involves the use of a Grignard reagent.[6][7][8][9] This
method offers a different pathway to form the crucial carbon-carbon bond.

Reaction Causality: A Grignard reagent, such as isobutylmagnesium bromide, acts as a potent
nucleophile. This can be reacted with a suitable electrophile containing the phenol moiety (or a
protected version) to construct the desired carbon skeleton. For instance, reacting
isobutylmagnesium bromide with a protected 3-bromophenol in the presence of a suitable
catalyst could yield the protected 3-isobutylphenol, which can then be deprotected.
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Experimental Workflow: Conceptual Grignard Synthesis of 3-Isobutylphenol
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Caption: Conceptual workflow for the synthesis of 3-isobutylphenol via a Grignard reaction.

Applications of 3-Isobutylphenol

While specific, large-scale applications of 3-isobutylphenol are not extensively documented in
publicly available literature, its structural motifs suggest its utility as a key intermediate in
several industrial sectors.

Pharmaceutical Synthesis

Alkylphenols are common structural components in a variety of active pharmaceutical
ingredients (APIs).[10] For instance, the isobutylphenyl group is the core of the widely used
non-steroidal anti-inflammatory drug (NSAID), ibuprofen.[11][12][13][14] Although the common
synthesis of ibuprofen starts with isobutylbenzene, the potential for 3-isobutylphenol to serve
as a precursor for other complex molecules in drug discovery is significant.[11][14] Its utility
may lie in multi-step syntheses where the hydroxyl group provides a reactive handle for further
chemical transformations.[15]

Agrochemicals and Antioxidants

Phenolic compounds are well-known for their antioxidant properties, which arise from the ability
of the hydroxyl group to scavenge free radicals. The introduction of an alkyl group can
modulate this activity and the compound'’s solubility. While direct studies on the antioxidant
properties of 3-isobutylphenol are scarce, related butylphenols are used as antioxidants in
fuels, lubricants, and polymers.
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Resins and Polymers

Phenol and its derivatives are fundamental building blocks for phenolic resins. The isobutyl
group in 3-isobutylphenol can influence the properties of such polymers, potentially enhancing
their flexibility or altering their solubility characteristics.

Analytical Methodologies

The accurate detection and quantification of 3-isobutylphenol are crucial for quality control in its
production and for monitoring its presence in environmental or biological samples. The primary
analytical techniques employed for alkylphenols are gas chromatography-mass spectrometry
(GC-MS) and high-performance liquid chromatography (HPLC).[16][17][18][19]

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the separation and identification of volatile and semi-volatile
organic compounds like 3-isobutylphenol.[16][17][18][19]

Principle: In GC, the sample is vaporized and separated based on the components' boiling
points and interactions with a stationary phase within a capillary column. The separated
components then enter the mass spectrometer, where they are ionized and fragmented. The
resulting mass spectrum provides a unique "fingerprint” for identification. For enhanced
sensitivity and selectivity, especially in complex matrices, tandem mass spectrometry (MS/MS)
can be employed.[14]

Experimental Protocol: General GC-MS Analysis of Alkylphenols in Water

o Sample Preparation (Solid-Phase Extraction - SPE):

o

Condition a C18 SPE cartridge with methanol followed by deionized water.

[e]

Pass the water sample through the cartridge.

o

Wash the cartridge to remove interferences.

[¢]

Elute the retained alkylphenols with a suitable organic solvent (e.g., acetone/methanol
mixture).[18]
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o Concentrate the eluate under a gentle stream of nitrogen.

» Derivatization (Optional but often recommended for phenols):

o To improve volatility and chromatographic peak shape, the phenolic hydroxyl group can be
derivatized, for example, through silylation using reagents like N,O-
bis(trimethylsilyl)trifluoroacetamide (BSTFA).[18]

e GC-MS Analysis:
o Injector: Splitless mode, with an injection volume of 1 pL.
o Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms).

o Oven Temperature Program: A gradient program starting at a low temperature (e.g., 60°C)
and ramping up to a higher temperature (e.g., 300°C) to ensure good separation.

o Carrier Gas: Helium at a constant flow rate.

o Mass Spectrometer: Operated in electron ionization (EI) mode, with a scan range
appropriate for the target analyte and its fragments. For quantitative analysis, selected ion
monitoring (SIM) mode can be used for higher sensitivity.[16]

High-Performance Liquid Chromatography (HPLC)

HPLC is another widely used technique for the analysis of alkylphenols, particularly for less
volatile or thermally labile compounds.[5][20]

Principle: HPLC separates compounds based on their differential partitioning between a
stationary phase (packed in a column) and a liquid mobile phase. Detection is typically
achieved using a UV-Vis or fluorescence detector.

Data Presentation: HPLC Performance for Alkylphenol Analysis
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Parameter HPLC-UV HPLC-FLD Reference
Linearity Range 0.025 - 0.5 pg/mL 0.0008 - 0.1 pg/mL [51[20]
Limit of Detection

5 ng/mL - [5][20]
(LOD)
Limit of Quantification

15 ng/mL - [51[20]

(LOQ)

Toxicological Profile and Safety Considerations

The toxicological data specifically for 3-isobutylphenol is limited. Therefore, a read-across
approach, using data from structurally similar alkylphenols, is often employed for a preliminary
risk assessment.[2]

Acute Toxicity

Based on data for other butylphenols, 3-isobutylphenol is expected to have moderate acute
oral toxicity, with LD50 values likely falling in the range of 300—2000 mg/kg body weight.[2]

Dermal and Ocular Irritation

Structurally related butylphenols are known to be corrosive to the skin.[2] Therefore, 3-
isobutylphenol should be handled with appropriate personal protective equipment to avoid skin
and eye contact. Dermal irritation studies on rabbits with 2-tert-butylphenol and 2-sec-
butylphenol showed corrosive effects.[2]

Aquatic Toxicity

Alkylphenols are recognized as environmental contaminants with potential endocrine-disrupting
effects. Studies on related compounds like 3-tert-butylphenol and various isopropylphenols
have demonstrated their toxicity to aquatic organisms.[15][21] The toxicity can vary significantly
between different species. For instance, the marine bacterium Vibrio fischeri has been shown
to be particularly sensitive to some alkylphenols.[15][21] Chronic toxicity studies on Daphnia
magna, a key species in freshwater ecosystems, are crucial for assessing the long-term
environmental risks of such compounds.[10][20][22][23][24]
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Biodegradation

The environmental fate of 3-isobutylphenol is largely determined by its biodegradability.
Phenolic compounds, including alkylphenols, can be degraded by various microorganisms, with
bacteria from the genus Pseudomonas being particularly prominent.[1][21][25][26][27]

Biodegradation Pathway: The aerobic biodegradation of phenols typically proceeds through
hydroxylation of the aromatic ring to form a catechol intermediate. This intermediate then
undergoes ring cleavage, either via the ortho or meta pathway, leading to intermediates that
can enter the central metabolic cycles of the microorganism.[1] The presence of the isobutyl
group may influence the rate and pathway of degradation.

Logical Relationship: General Phenol Biodegradation Pathway

Alkylphenol
(e.g., 3-Isobutylphenol)

Hydroxylation

y

Alkylcatechol Intermediate

Catecho] 1,2-dioxygenase Catechol 2,3-dioxygenase

(Ortho-Cleavage Pathwa)) (Meta-Cleavage Pathwaa

Tricarboxylic Acid (TCA) Cycle Intermediates
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Caption: A generalized pathway for the aerobic biodegradation of alkylphenols.

Conclusion

3-Isobutylphenol is a compound with significant potential as a chemical intermediate. While its

direct applications are not as well-documented as some of its isomers, its structural features

make it a person of interest for researchers in pharmaceuticals, agrochemicals, and polymer

science. A thorough understanding of its synthesis, analytical methodologies, and potential

toxicological and environmental impacts is crucial for its safe and effective utilization. Further

research is needed to fill the existing data gaps, particularly in the areas of specific applications

and comprehensive toxicological profiling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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